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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-enalapril is a nitrosamine impurity that can form in drug products containing
enalapril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and
heart failure.[1] Due to the classification of many nitrosamines as probable human carcinogens,
regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established strict guidelines for their control in pharmaceutical
products.[1] The use of a well-characterized N-nitroso-enalapril reference standard is
essential for the development, validation, and routine application of analytical methods to
detect and quantify this impurity, ensuring the safety and quality of enalapril-containing
medicines.[2][3] This document provides detailed application notes and protocols for the
analytical testing of N-nitroso-enalapril.

Regulatory Context and Acceptable Intake
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Regulatory agencies require pharmaceutical manufacturers to conduct risk assessments for the
presence of nitrosamine impurities in their products and to perform confirmatory testing if a risk
is identified. The FDA has established an acceptable intake (Al) limit for N-nitroso-enalapril of
1500 ng/day.[3] Analytical methods must be sensitive enough to quantify N-nitroso-enalapril
at levels well below this limit.

Physicochemical Properties

Property Value

(S)-1-((S)-2-(((S)-1-ethoxy-1-oxo0-4-phenylbutan-
Chemical Name 2-yl)(nitroso)amino)propanoyl)pyrrolidine-2-

carboxylic acid

Molecular Formula C20H27N306

Molecular Weight 405.45 g/mol

Appearance Pale yellow to yellow solid (typical)
CAS Number 2994317-06-3

Analytical Methodologies

The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive
and specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-
MS) is the preferred technique. High-performance liquid chromatography with ultraviolet
detection (HPLC-UV) can also be used, potentially with derivatization to enhance sensitivity.

Representative LC-MS/MS Protocol for N-Nitroso-
Enalapril

This protocol is a representative method based on common practices for nitrosamine analysis
and should be validated by the user.

1. Sample Preparation

o Standard Solution: Prepare a stock solution of the N-nitroso-enalapril reference standard in
a suitable solvent such as methanol or acetonitrile. Perform serial dilutions to prepare
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calibration standards and quality control samples at appropriate concentrations.

o Sample Solution (Enalapril Drug Product):

o Weigh and grind a representative number of tablets to obtain a fine powder.

o Accurately weigh a portion of the powder equivalent to a single dose of enalapril.

o Dissolve the powder in a suitable extraction solvent (e.g., methanol or a mixture of

methanol and water).

o Vortex or sonicate to ensure complete dissolution of the analyte.

o Centrifuge to pelletize insoluble excipients.

o Filter the supernatant through a 0.22 pum syringe filter into an HPLC vial.

2. Chromatographic Conditions

Parameter Recommended Condition
LC System UHPLC or HPLC system

C18 reverse-phase column (e.g., 2.1 x 100 mm,
Column

1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Start with a low percentage of B, ramp up to a

Gradient high percentage of B to elute the analyte, then
return to initial conditions for re-equilibration.
Flow Rate 0.2 - 0.4 mL/min
Column Temperature 40 °C
Injection Volume 1-10pL
3. Mass Spectrometry Conditions
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Parameter

Recommended Condition

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Source

Electrospray lonization (ESI) in positive mode

Multiple Reaction Monitoring (MRM) Transitions

To be determined by infusing the N-nitroso-
enalapril reference standard. A hypothetical
transition would be based on the precursor ion

[M+H]* and a characteristic product ion.

Source Parameters

Optimize source temperature, gas flows, and

voltages for maximum signal intensity.

4. Method Validation Parameters

The analytical method should be validated according to ICH guidelines, including the following

parameters:
Parameter Typical Acceptance Criteria
No interference from blank, placebo, or other
Specificity impurities at the retention time of N-nitroso-
enalapril.
Linearity R2 > 0.99 over the desired concentration range.

Limit of Detection (LOD)

Signal-to-noise ratio = 3

Limit of Quantification (LOQ)

Signal-to-noise ratio = 10; sufficiently below the

acceptable limit.

Accuracy (Recovery)

Typically between 80% and 120% for trace

analysis.

Precision (Repeatability and Intermediate

Precision)

RSD < 15% at the LOQ, < 10% at higher

concentrations.

Robustness

Insensitive to small, deliberate changes in

method parameters.
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of N-nitroso-enalapril in
a drug product using a reference standard.
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Analytical workflow for N-nitroso-enalapril.

Signaling Pathway Considerations

Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat. Enalaprilat
inhibits the angiotensin-converting enzyme (ACE), which plays a key role in the renin-
angiotensin-aldosterone system (RAAS). The presence of the N-nitroso impurity is not related
to the therapeutic mechanism of action but is a result of potential chemical reactions during
synthesis or storage.

The following diagram illustrates the formation of N-nitroso-enalapril.

Enalapril
(Secondary Amine) Nitrosation Reaction

N-Nitroso-Enalapril

Nitrosating Agent
(e.g., Nitrous Acid)

Click to download full resolution via product page
Formation of N-nitroso-enalapril.

Conclusion

The control of N-nitroso-enalapril is a critical aspect of ensuring the safety of enalapril-
containing drug products. The use of a qualified N-nitroso-enalapril reference standard is
fundamental for the accurate and reliable quantification of this impurity. The analytical methods
and workflows described in this document provide a framework for researchers and drug
development professionals to establish and validate robust testing procedures that comply with
global regulatory expectations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Nitroso-Enalapril Reference Standard: Application
Notes and Protocols for Analytical Testing]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16334061/docs#n-nitroso-enalapril-reference-
standard-application-notes-and-protocols-for-analytical-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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